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Compound of Interest

Compound Name: Boc-met-met-OH

Cat. No.: B12109066

Get Quote

) Met35 Oxidation Studies

Executive Summary & Scientific Rationale
The amyloid-beta (A

) peptide, particularly A

, is the primary constituent of senile plaques in Alzheimer's Disease.[1] A critical residue within
this sequence is Methionine-35 (Met35). Located in the lipophilic C-terminal domain, Met35 is
susceptible to oxidation, forming methionine sulfoxide (Met-S=O).[2] This oxidation event
significantly alters the peptide's aggregation kinetics, neurotoxicity, and interaction with lipid
bilayers.

Boc-Met-Met-OH (tert-butyloxycarbonyl-methionine-methionine) serves as a specialized

biomimetic model system. While the native A

sequence does not contain a Met-Met doublet (Met35 is followed by Val36), the Boc-Met-Met-
OH dipeptide is utilized to:

Model Redox Kinetics: Investigate the electron transfer mechanisms and oxidation rates of

thioether side chains in a hydrophobic environment, mimicking the A
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C-terminus.

Fragment Condensation: Act as a building block in the synthesis of modified A

analogs (e.g., double-Met mutants) designed to test "oxidative stress" hypotheses.

Inhibitor Design: Serve as a hydrophobic scaffold to study the inhibition of A

fibrillization via hydrophobic sequestration.

This guide details the solution-phase synthesis of Boc-Met-Met-OH and its application in

validating Met35 oxidation protocols.

Chemical Synthesis Protocol: Boc-Met-Met-OH
Unlike standard Solid Phase Peptide Synthesis (SPPS), short fragments like Boc-Met-Met-OH
are often synthesized in solution phase to ensure scalability and precise characterization of the

thioether integrity before downstream use.

Retrosynthetic Analysis
Target: Boc-Met-Met-OH

Intermediates: Boc-Met-Met-OMe (Methyl ester protection required for C-terminus during

coupling).

Starting Materials: Boc-Met-OH (N-protected) + H-Met-OMe·HCl (C-protected).

Step-by-Step Synthesis Workflow
Phase A: Coupling (Synthesis of Boc-Met-Met-OMe)
Reagents:

Boc-Met-OH (1.0 eq)

H-Met-OMe[3]·HCl (1.1 eq)

Coupling Agent: EDC·HCl (1.1 eq) / HOBt (1.1 eq)
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Base: NMM (N-methylmorpholine) or DIPEA (2.5 eq)

Solvent: Anhydrous DCM (Dichloromethane) or DMF.

Protocol:

Activation: Dissolve Boc-Met-OH (2.49 g, 10 mmol) and HOBt (1.53 g, 10 mmol) in 50 mL

anhydrous DCM at 0°C (ice bath).

Coupling: Add EDC·HCl (2.1 g, 11 mmol) and stir for 15 minutes to form the active ester.

Addition: Add H-Met-OMe·HCl (2.2 g, 11 mmol) followed by dropwise addition of NMM (2.5

eq) to adjust pH to ~8.

Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature (RT) and stir

overnight (12-16 hours).

Work-up:

Wash organic layer with 5% KHSO

(removes unreacted amine/base).

Wash with sat. NaHCO

(removes unreacted acid).

Wash with Brine.

Dry over Na

SO

, filter, and concentrate in vacuo.

Checkpoint: Verify Boc-Met-Met-OMe via TLC (EtOAc/Hexane 1:1) and LC-MS.

Phase B: Saponification (Deprotection to Boc-Met-Met-OH)
Reagents:
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LiOH (Lithium Hydroxide) or NaOH (2M aq).

Solvent: THF/Water or MeOH/Water (3:1).

Protocol:

Dissolution: Dissolve crude Boc-Met-Met-OMe in 30 mL THF/Water (3:1).

Hydrolysis: Add LiOH (2.0 eq) at 0°C. Stir at RT for 2-4 hours. Monitor disappearance of

ester by TLC.

Acidification: Carefully acidify the solution to pH 2-3 using 1M HCl (cool on ice). Caution:

Avoid strong heating to prevent Boc removal.

Extraction: Extract the free acid into Ethyl Acetate (3x).

Purification: Dry organic layer (MgSO

) and evaporate. Recrystallize from EtOAc/Hexane if necessary.

Critical Causality: Why Solution Phase?
We choose solution phase for this dipeptide because SPPS cleavage cocktails (TFA) often

cause premature oxidation of Methionine to Met-Sulfoxide or S-alkylation (tert-butylation) by the

carbocation generated from Boc removal. By synthesizing in solution, we avoid high-acid

exposure until the final application step, preserving the reduced "native" state of the sulfur

atoms.

Application: Modeling Met35 Oxidation
The primary utility of Boc-Met-Met-OH in A

research is validating the oxidative conditions that trigger neurotoxicity.

The "Methionine Radical" Hypothesis
In AD, Met35 is believed to undergo one-electron oxidation to a sulfuranyl radical (Met-S
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), which triggers lipid peroxidation. Boc-Met-Met-OH provides two thioether sites, allowing
researchers to measure the stoichiometry of oxidation (Mono-sulfoxide vs. Di-sulfoxide vs.
Sulfone).

Experimental Protocol: H O Oxidation Assay
Objective: Determine the susceptibility of Met residues to oxidation in a controlled hydrophobic

environment.

Materials:

Substrate: Boc-Met-Met-OH (1 mM in PBS, pH 7.4).

Oxidant: Hydrogen Peroxide (H

O

) or Cu(II)/Ascorbate (Fenton system).

Analysis: RP-HPLC (C18 column) and ESI-MS.

Steps:

Baseline: Inject 10 µL of 1 mM Boc-Met-Met-OH into HPLC. Note retention time (

).

Incubation: Mix peptide solution with 100 µM H

O

at 37°C.

Time-Course: Aliquot samples at 0, 15, 30, 60, and 120 minutes. Quench with Methionine

(excess) or Catalase.

Analysis: Analyze via LC-MS.

Expected Mass Shift: +16 Da (Mono-sulfoxide) and +32 Da (Di-sulfoxide).

Observation: The hydrophobic Boc group mimics the A
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C-terminus, making the oxidation rate more physiologically relevant than using free
Methionine amino acid.

Data Presentation & Visualization
Comparative Mass Spectrometry Data (Simulated)

Species Formula
Monoisotopic
Mass (Da) Mass

Retention Time
(min)

Boc-Met-Met-OH

C

H

N

O

S

380.14 0 12.5 (Native)

Mono-Sulfoxide

C

H

N

O

S

396.14 +16
10.2 (More

Polar)

Di-Sulfoxide

C

H

N

O

S

412.14 +32 8.1 (Most Polar)

Workflow Diagram (Graphviz)
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The following diagram illustrates the synthesis and application workflow, highlighting the critical

decision points for preventing unwanted oxidation.

Start: Raw Materials

Coupling (EDC/HOBt)
Formation of Boc-Met-Met-OMe

DCM, 0°C

Alternative: SPPS Route
(Risk of S-Alkylation)

Saponification (LiOH)
Careful Acidification (pH 3)

Deprotect C-term

Purified Boc-Met-Met-OH
(Reduced State)

Extraction

Oxidation Assay
(H2O2 / Cu(II))

Incubate 37°C

LC-MS Analysis
Detect Sulfoxide (+16 Da)

Quantify Met(O)

Requires Scavengers
(DTE/TIS)

Click to download full resolution via product page

Caption: Workflow for the solution-phase synthesis of Boc-Met-Met-OH and its utilization in

oxidative stress modeling. Note the SPPS route (dashed) carries higher risks of side-reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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